Fluocortolone Pivalate

Description

Fluocortolone pivalate is a corticosteroid primarily used to treat corticosteroid-responsive dermatoses and hemorrhoids . It is a potent topical steroid that alleviates symptoms such as inflammation, itching, and redness associated with severe skin conditions like eczema and dermatitis . While not a cure, fluocortolone pivalate helps manage flare-ups of these conditions . It is typically applied in small amounts to the affected areas, usually no more than twice daily, for a treatment course of 7-14 days . Prolonged use or application over large areas, especially in children, should be avoided .

Fluocortolone pivalate is a glucocorticoid, a class of steroid hormones produced in the adrenal gland, and it acts through nuclear hormone receptors to alter gene expression, influencing immune and inflammatory responses . The average weight of the molecule is 460.586 g/mol, with the chemical formula $C_{27}H_{37}FO_5$ . It is often used in combination with other medications like Lidocaine hydrochloride in preparations such as creams and suppositories for rectal administration .

A similar compound is fluocortolone, which is also a glucocorticoid with anti-inflammatory properties used topically for various skin disorders . Fluocortolone differs from fluocortolone pivalate by the absence of a pivalate group . Fluocortolone is used topically for localized skin reactions and orally for systemic use .

• CAS No.: 29205-06-9
• Product Name: Fluocortolone Pivalate
• Molecular Formula: C27H37FO5
• Molecular Weight: 460.6 g/mol
• IUPAC Name: [2-[(6S,8S,9S,10R,11S,13S,14S,16R,17S)-6-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2,2-dimethylpropanoate
• Standard InChI: InChI=1S/C27H37FO5/c1-14-9-17-16-11-19(28)18-10-15(29)7-8-26(18,5)23(16)20(30)12-27(17,6)22(14)21(31)13-33-24(32)25(2,3)4/h7-8,10,14,16-17,19-20,22-23,30H,9,11-13H2,1-6H3/t14-,16+,17+,19+,20+,22-,23-,26+,27+/m1/s1
• Standard InChIKey: XZBJVIQXJHGUBE-HZMVJJPJSA-N
• SMILES: CC1CC2C3CC(C4=CC(=O)C=CC4(C3C(CC2(C1C(=O)COC(=O)C(C)(C)C)C)O)C)F
• Canonical SMILES: CC1CC2C3CC(C4=CC(=O)C=CC4(C3C(CC2(C1C(=O)COC(=O)C(C)(C)C)C)O)C)F
• Purity: > 95%
• Synonyms: 6alpha-fluoro-11beta,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-pivalate; 21-(2,2-Dimethyl-1-oxopropoxy)-6α-fluoro-11β-hydroxy-16α-methylpregna-1,4-diene-3,20-dione; (6α,11β,16α)-21-(2,2-Dimethyl-1-oxopropoxy)-6-fluoro-11-hydroxy-16-methylpre
• Reference: INVIMA Product Information: SCHERIPROCT (fluocortolone pivalate and lidocaine HCl) topical cream
• PubChem Compound: 119871
• Last Modified: Apr 15 2024